Cas no 1156622-81-9 (3-amino-3-phenyl-N-1-(thiophen-2-yl)propan-2-ylpropanamide)

• Product Name: 3-amino-3-phenyl-N-1-(thiophen-2-yl)propan-2-ylpropanamide
• CAS No: 1156622-81-9
• MF: C₁₆H₂₀N₂OS
• MW: 288.407802581787
• CID: 5230728
• PubChem ID: 43705124
• Update Time: 2025-06-08

3-amino-3-phenyl-N-1-(thiophen-2-yl)propan-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-PHENYL-N-[1-(THIOPHEN-2-YL)PROPAN-2-YL]PROPANAMIDE
• Benzenepropanamide, β-amino-N-[1-methyl-2-(2-thienyl)ethyl]-
• 3-amino-3-phenyl-N-1-(thiophen-2-yl)propan-2-ylpropanamide

• Inchi： 1S/C16H20N2OS/c1-12(10-14-8-5-9-20-14)18-16(19)11-15(17)13-6-3-2-4-7-13/h2-9,12,15H,10-11,17H2,1H3,(H,18,19)
• InChI Key： WBUJCBOUJCGIRH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(C)NC(CC(C1C=CC=CC=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 305
• XLogP3: 2.2
• Topological Polar Surface Area: 83.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-3-phenyl-N-1-(thiophen-2-yl)propan-2-ylpropanamide

3-Amino-3-phenyl-N-(1-(thiophen-2-yl)propan-2-yl)propanamide: A Comprehensive Overview

The compound with CAS No. 1156622-81-9, commonly referred to as 3-amino-3-phenyl-N-(1-(thiophen-2-yl)propan-2-yl)propanamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group, a phenyl group, and a thiophene moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

Recent studies have highlighted the importance of thiophene-containing compounds in the development of novel therapeutic agents. The thiophen-2-yl group in this compound is known to enhance the molecule's stability and bioavailability, making it a promising candidate for drug delivery systems. Additionally, the amino group and phenyl group contribute to the molecule's ability to interact with biological targets, such as enzymes and receptors, which is crucial for pharmacological activity.

One of the most intriguing aspects of 3-amino-3-phenyl-N-(1-(thiophen-2-yl)propan-2-yl)propanamide is its potential as a building block for more complex molecules. Researchers have explored its use in synthesizing bioactive compounds with enhanced selectivity and potency. For instance, studies have shown that modifying the thiophene moiety can significantly alter the compound's interaction with biological systems, opening new avenues for drug discovery.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the preparation of the thiophenol derivative, followed by coupling reactions to introduce the amino group and phenyl group. Recent advancements in catalysis have made this synthesis more efficient, reducing production costs and improving yield.

In terms of physical properties, 3-amino-3-phenyl-N-(1-(thiophen-2-yl)propan-2-yl)propanamide exhibits interesting behavior under various conditions. For example, its solubility in organic solvents makes it suitable for use in organic reactions, while its stability under thermal conditions ensures its applicability in high-throughput screening processes. These properties are critical for its role in both academic research and industrial applications.

From a pharmacological perspective, this compound has shown potential in several therapeutic areas. Preclinical studies suggest that it may have anti-inflammatory and antioxidant properties, which could be beneficial in treating conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool for studying disease mechanisms at the molecular level.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's behavior. Molecular docking studies have revealed that it can bind effectively to specific protein targets, providing insights into its potential therapeutic applications. These findings underscore the importance of interdisciplinary approaches in advancing our knowledge of complex organic molecules like 3-amino-N-(1-(thiophen...).

In conclusion, 3-amino-N-(1-(thiophen...) (CAS No. 1156622...) is a multifaceted compound with significant potential in various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts.